

# Essential Safety and Operational Guide for Handling FLS-359

**Author:** BenchChem Technical Support Team. **Date:** April 2026

## Compound of Interest

Compound Name: FLS-359

Cat. No.: B15585466

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for the selective, allosteric SIRT2 inhibitor, **FLS-359**. The following procedural guidance is intended to ensure the safe and effective use of this compound in a laboratory setting.

## Immediate Safety and Handling

While a specific Safety Data Sheet (SDS) for **FLS-359** is not publicly available, a comprehensive review of available literature and data on similar sirtuin 2 (SIRT2) inhibitors allows for the formulation of robust safety and handling protocols. **FLS-359** has been shown to have minimal cellular toxicity in specific assays and has been utilized in in vivo animal studies. [1][2][3] Nevertheless, it is imperative to handle this compound with the standard care accorded to all novel research chemicals.

## Personal Protective Equipment (PPE)

Proper personal protective equipment is mandatory to ensure the safety of laboratory personnel.

| PPE Category           | Item                      | Specification                                                                             |
|------------------------|---------------------------|-------------------------------------------------------------------------------------------|
| Eye Protection         | Safety Glasses or Goggles | Must be worn at all times in the laboratory.                                              |
| Hand Protection        | Nitrile Gloves            | Standard laboratory grade.<br>Change gloves immediately if contaminated.                  |
| Body Protection        | Laboratory Coat           | Fully buttoned to protect skin and clothing.                                              |
| Respiratory Protection | Not generally required    | Use in a well-ventilated area. A fume hood is recommended for handling the powdered form. |

## Emergency Procedures

| Situation    | Procedure                                                                                                                                           |
|--------------|-----------------------------------------------------------------------------------------------------------------------------------------------------|
| Eye Contact  | Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting lower and upper eyelids occasionally. Seek medical attention. |
| Skin Contact | Remove contaminated clothing. Wash affected area with soap and water. Seek medical attention if irritation persists.                                |
| Inhalation   | Move to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.                                                               |
| Ingestion    | Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.                                                                   |

## Operational Plans

### Storage

| Condition   | Specification                                                         |
|-------------|-----------------------------------------------------------------------|
| Temperature | Store at -20°C for long-term storage.                                 |
| Atmosphere  | Store in a dry, well-ventilated place. Keep container tightly closed. |
| Light       | Protect from light.                                                   |

## Disposal Plan

All waste materials contaminated with **FLS-359** should be considered chemical waste.

| Waste Type          | Disposal Method                                         |
|---------------------|---------------------------------------------------------|
| Solid Waste         | Collect in a designated, labeled, and sealed container. |
| Liquid Waste        | Collect in a designated, labeled, and sealed container. |
| Contaminated Sharps | Dispose of in a designated sharps container.            |

Dispose of all waste in accordance with local, state, and federal regulations.

## Physicochemical and Pharmacokinetic Data

The following tables summarize key quantitative data for **FLS-359**.

| Property          | Value                                            | Reference |
|-------------------|--------------------------------------------------|-----------|
| Molecular Formula | C <sub>27</sub> H <sub>26</sub> N <sub>6</sub> S |           |
| Molecular Weight  | 466.6 g/mol                                      |           |
| CAS Number        | 2309398-79-4                                     | [4]       |
| Appearance        | Crystalline solid                                | [1]       |
| Purity            | >98% (or as specified by supplier)               |           |
| Solubility        | Soluble in DMSO                                  |           |

| Parameter                                        | Value       | Species  | Dosing         | Reference |
|--------------------------------------------------|-------------|----------|----------------|-----------|
| IC <sub>50</sub> (SIRT2)                         | ~3 µM       | In vitro | N/A            | [1][5]    |
| IC <sub>50</sub> (SIRT1 & SIRT3)                 | >100 µM     | In vitro | N/A            | [1][5]    |
| CC <sub>50</sub> (Akata cells)                   | >100 µM     | In vitro | N/A            | [1]       |
| Plasma Half-life (t <sub>1/2</sub> )             | ~6 hours    | Mouse    | 50 mg/kg, oral | [1]       |
| Maximal Plasma Concentration (C <sub>max</sub> ) | 89 µM       | Mouse    | 50 mg/kg, oral | [1]       |
| Area Under the Curve (AUC)                       | 713 µM•h/mL | Mouse    | 50 mg/kg, oral | [1]       |

## Experimental Protocols

### In Vitro Antiviral Activity Assay (Human Cytomegalovirus - HCMV)

This protocol details the methodology to assess the antiviral efficacy of **FLS-359** against HCMV in cell culture.

#### 1. Cell Culture and Infection:

- Culture human diploid lung fibroblasts (e.g., MRC-5) in appropriate media.
- Seed cells in multi-well plates and grow to confluence.
- Infect confluent monolayers with a reporter-expressing HCMV strain (e.g., TB40/E-mCherry-UL99eGFP) at a low multiplicity of infection (MOI) of 0.01 IU/cell.[2]
- Adsorb the virus for 1-2 hours at 37°C.

#### 2. **FLS-359** Treatment:

- Prepare a stock solution of **FLS-359** in DMSO.
- Following viral adsorption, remove the inoculum and add fresh media containing various concentrations of **FLS-359** (e.g., 0.1 to 10 µM). Include a vehicle control (DMSO).

#### 3. Incubation and Analysis:

- Incubate the plates for 7 days at 37°C in a humidified CO<sub>2</sub> incubator.[2]
- Quantify the area of viral spread by measuring the fluorescence of the reporter protein (e.g., mCherry) using an automated imager or fluorescence microscope.
- Determine the IC<sub>50</sub> value, the concentration of **FLS-359** that inhibits viral spread by 50%, by fitting the dose-response data to a non-linear regression curve.[1][2]

## In Vivo Antiviral Efficacy Study (Mouse Model)

This protocol outlines a general workflow for evaluating the in vivo antiviral activity of **FLS-359**.

#### 1. Animal Model:

- Utilize immunodeficient mice (e.g., NOD/Shi-scid/IL-2R<sup>γ</sup>null - NOG mice) to allow for human cell engraftment and HCMV infection.[1]

## 2. Gelfoam-Fibroblast Implantation:

- Infect MRC-5 cells with HCMV in vitro.
- Embed the infected cells in a Gelfoam sponge.
- Surgically implant the Gelfoam subcutaneously into the flanks of the mice.[6]

## 3. **FLS-359** Administration:


- Prepare **FLS-359** for oral administration (e.g., in 0.5% methylcellulose).
- Administer **FLS-359** to the mice at a specified dose (e.g., 50 mg/kg) via oral gavage, twice daily for a predetermined duration (e.g., 11-14 days).[1]
- Include a vehicle control group.

## 4. Efficacy Assessment:

- At the end of the treatment period, harvest the Gelfoam implants.
- Quantify the viral load within the implants using methods such as quantitative PCR (qPCR) for viral DNA or plaque assays for infectious virus titers.
- Compare the viral loads between the **FLS-359**-treated and vehicle-treated groups to determine the in vivo efficacy.

# Signaling Pathways and Mechanisms of Action


**FLS-359** is an allosteric inhibitor of Sirtuin 2 (SIRT2), an NAD<sup>+</sup>-dependent deacetylase.[1][5] SIRT2 has a broad range of cellular substrates and is involved in the regulation of various signaling pathways. The inhibition of SIRT2 by **FLS-359** can therefore have diverse downstream effects.



[Click to download full resolution via product page](#)

#### Mechanism of **FLS-359** action as a SIRT2 inhibitor.

By inhibiting SIRT2, **FLS-359** prevents the deacetylation of various protein substrates. This leads to the accumulation of acetylated proteins, which in turn modulates downstream cellular processes, including the host antiviral response.



[Click to download full resolution via product page](#)

Experimental workflow for assessing the antiviral activity of **FLS-359**.

#### Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: [info@benchchem.com](mailto:info@benchchem.com) or [Request Quote Online](#).

## References

- 1. An allosteric inhibitor of sirtuin 2 deacetylase activity exhibits broad-spectrum antiviral activity - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 2. JCI - An allosteric inhibitor of sirtuin 2 deacetylase activity exhibits broad-spectrum antiviral activity [[jci.org](https://www.jci.org/)]
- 3. [researchgate.net](https://www.researchgate.net/) [[researchgate.net](https://www.researchgate.net/)]

- [4. FLS-359|CAS 2309398-79-4|DC Chemicals \[dcchemicals.com\]](#)
- [5. researchgate.net \[researchgate.net\]](#)
- [6. researchgate.net \[researchgate.net\]](#)
- To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling FLS-359]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b15585466/docs#essential-safety-and-operational-guide-for-handling-fls-359\]](https://www.benchchem.com/product/b15585466/docs#essential-safety-and-operational-guide-for-handling-fls-359)

---

### Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

**Need Industrial/Bulk Grade?** [Request Custom Synthesis Quote](#)

## BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

### Contact

Address: 3281 E Guasti Rd  
Ontario, CA 91761, United States  
Phone: (601) 213-4426  
Email: [info@benchchem.com](mailto:info@benchchem.com)

[Contact our Ph.D. Support Team for a compatibility check](#)

